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Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Dodemorph Acetate at a Glance

The table below summarizes the key identification and physicochemical properties of Dodemorph acetate,

which forms the basis for understanding its environmental behavior [1].

Property Description

Pesticide Type Systemic morpholine fungicide [1]

IUPAC Name 4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

CAS RN 31717-87-0 [1]

Mode of Action Inhibits sterol biosynthesis in membranes (FRAC Code 5) [1]
Example Applications Ornamentals (e.g., roses) for control of powdery mildew, rusts,

and leaf spot [1]
Water Solubility (at 20°C) 746 mg/L (moderate) [1]

Octanol-Water Partition 4.23 (high) [1]
Coefficient (log P)

Vapour Pressure (at 20°C) 12 mPa (highly volatile) [1]
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Property Description

Dissociation Constant (pKa) 8.5 (weak acid) [1]

Understanding Ecological Risk Assessment

While a full assessment for dodemorph is not available, the general framework for an Ecological Risk
Assessment (ERA) is standardized. The following diagram illustrates the key phases of this process, which

would be applied to a substance like dodemorph acetate.
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This workflow, as defined by the U.S. EPA, involves planning and three core phases [2]:

¢ Problem Formulation: Defining the scope and goals of the assessment.
e Analysis: Comprising an Exposure Assessment (predicting environmental concentrations of the
pesticide) and an Ecological Effects Assessment (gathering toxicity data on non-target species).
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¢ Risk Characterization: Integrating exposure and effects data to estimate the likelihood of adverse
ecological outcomes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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